Cas no 88754-64-7 (3,6-Dioxa-2,7-diazaoctanedioic acid, dimethyl ester)

3,6-Dioxa-2,7-diazaoctanedioic acid, dimethyl ester structure
88754-64-7 structure
Product Name:3,6-Dioxa-2,7-diazaoctanedioic acid, dimethyl ester
CAS No:88754-64-7
MF:C6H12N2O6
MW:208.169281959534
CID:622231
PubChem ID:13172819
Update Time:2025-04-19

3,6-Dioxa-2,7-diazaoctanedioic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dioxa-2,7-diazaoctanedioic acid, dimethyl ester
    • methyl N-[2-(methoxycarbonylamino)oxyethoxy]carbamate
    • 88754-64-7
    • Dimethyl [ethane-1,2-diylbis(oxy)]biscarbamate
    • DTXSID30524628
    • Inchi: 1S/C6H12N2O6/c1-11-5(9)7-13-3-4-14-8-6(10)12-2/h3-4H2,1-2H3,(H,7,9)(H,8,10)
    • InChI Key: PBDHNDWTNVLJLK-UHFFFAOYSA-N
    • SMILES: O(CCONC(=O)OC)NC(=O)OC

Computed Properties

  • Exact Mass: 208.06953611g/mol
  • Monoisotopic Mass: 208.06953611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 95.1Ų
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